N-[1-(1-azepanylcarbonyl)-2-(2-furyl)vinyl]-3-methylbenzamide

• IUPAC Name: N-[(Z)-3-(azepan-1-yl)-1-(furan-2-yl)-3-oxoprop-1-en-2-yl]-3-methylbenzamide
• InChI: InChI=1S/C21H24N2O3/c1-16-8-6-9-17(14-16)20(24)22-19(15-18-10-7-13-26-18)21(25)23-11-4-2-3-5-12-23/h6-10,13-15H,2-5,11-12H2,1H3,(H,22,24)/b19-15-
• InChI Key: GWQDHUFCLJATGB-CYVLTUHYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC(=CC2=CC=CO2)C(=O)N3CCCCCC3
• Isomeric SMILES: CC1=CC(=CC=C1)C(=O)N/C(=C\C2=CC=CO2)/C(=O)N3CCCCCC3
• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol
• Solubility: 50.3 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[1-(1-azepanylcarbonyl)-2-(2-furyl)vinyl]-3-methylbenzamide, commonly known as AM251, is a potent and selective antagonist of the cannabinoid CB1 receptor. The CB1 receptor is one of the two main cannabinoid receptors in the human body, and it plays a crucial role in regulating a variety of physiological processes, including appetite, pain perception, and mood. AM251 has been widely used in scientific research to investigate the function of the CB1 receptor and to develop new treatments for various medical conditions.

Mechanism of Action

AM251 works by binding to the CB1 receptor and blocking its activity. The CB1 receptor is located in various parts of the brain and body, and it plays a crucial role in regulating the release of neurotransmitters and other signaling molecules. By blocking the CB1 receptor, AM251 reduces the activity of the endocannabinoid system, which in turn affects various physiological processes.
Biochemical and Physiological Effects:
AM251 has been shown to have a variety of biochemical and physiological effects. For example, research has shown that AM251 can reduce food intake and body weight by blocking the CB1 receptor in the brain. AM251 has also been shown to reduce pain perception by blocking the CB1 receptor in the spinal cord. Additionally, AM251 has been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

AM251 has several advantages as a research tool. It is a highly selective antagonist of the CB1 receptor, which means that it does not affect other receptors in the body. This allows researchers to study the specific effects of CB1 receptor blockade without interference from other receptors. However, there are also some limitations to using AM251 in lab experiments. For example, it has a relatively short half-life, which means that its effects may be short-lived. Additionally, it can be difficult to administer AM251 to animals in a controlled and consistent manner.

Future Directions

There are several future directions for research on AM251 and the CB1 receptor. One area of interest is the development of new drugs that target the CB1 receptor for the treatment of various medical conditions. Another area of interest is the study of the CB1 receptor in different parts of the body, such as the immune system and the gastrointestinal tract. Additionally, research is ongoing to better understand the role of the endocannabinoid system in various physiological processes and to develop new therapies based on this knowledge.

Scientific Research Applications

AM251 has been widely used in scientific research to investigate the function of the CB1 receptor and to develop new treatments for various medical conditions. For example, research has shown that AM251 can be used to treat obesity by blocking the CB1 receptor, which reduces appetite and promotes weight loss. AM251 has also been used to treat neuropathic pain, anxiety, and depression.